molecular formula C13H11ClN2O B8787061 2-Chloro-5,6-dihydro-8-methoxybenzo[h]quinazoline

2-Chloro-5,6-dihydro-8-methoxybenzo[h]quinazoline

Cat. No.: B8787061
M. Wt: 246.69 g/mol
InChI Key: URHGVDHGNXTTRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5,6-dihydro-8-methoxybenzo[h]quinazoline is a useful research compound. Its molecular formula is C13H11ClN2O and its molecular weight is 246.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11ClN2O

Molecular Weight

246.69 g/mol

IUPAC Name

2-chloro-8-methoxy-5,6-dihydrobenzo[h]quinazoline

InChI

InChI=1S/C13H11ClN2O/c1-17-10-4-5-11-8(6-10)2-3-9-7-15-13(14)16-12(9)11/h4-7H,2-3H2,1H3

InChI Key

URHGVDHGNXTTRB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)C3=NC(=NC=C3CC2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 8-Methoxy-5,6-dihydro-benzo[h]quinazolin-2-ol as a 1:1 urea complex from preparation 1 (20 g, 69.0 mM) in POCl3 (350 ml) was heated under nitrogen atmosphere at 100° C. for 20 hr. The POCl3 was removed under reduced pressure and the residue was suspended in dichloromethane (300 ml) and cooled in an ice bath and then concentrated sodium bicarbonate (500 ml) was carefully added followed by 1 N NaOH (200 ml) and the phases separated. The aqueous phase was extracted with dichloromethane (3×500 ml) and the pooled organic phases were dried over Na2SO4, filtered and the filtrate evaporated under reduced pressure to give 2-Chloro-8-methoxy-5,6-dihydro-benzo[h]quinazoline (2, 14.46 g, 86% yield) as a yellow solid. ES-MS MH+ 247.1. 1H NMR (300 MHz, ppm, DMSO-d6): 8.54 (s, 1H), 8.09 (d, 1H), 6.99 (m, 3H) 3.84 (s, 3H), 2.91 (m, 4H).
Name
8-Methoxy-5,6-dihydro-benzo[h]quinazolin-2-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
20 g
Type
reactant
Reaction Step Two
Name
Quantity
350 mL
Type
reactant
Reaction Step Two

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